Cas no 2138240-87-4 (Octane, 5-(chloromethyl)-3,3-dimethyl-)

• Product Name: Octane, 5-(chloromethyl)-3,3-dimethyl-
• CAS No: 2138240-87-4
• MF: C₁₁H₂₃Cl
• MW: 190.753322839737
• CID: 5288315
• Update Time: 2025-10-23

Octane, 5-(chloromethyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octane, 5-(chloromethyl)-3,3-dimethyl-

• Inchi： 1S/C11H23Cl/c1-5-7-10(9-12)8-11(3,4)6-2/h10H,5-9H2,1-4H3
• InChI Key： NYZFEDXFXXFURG-UHFFFAOYSA-N
• SMILES： CCC(C)(C)CC(CCl)CCC

Additional information on Octane, 5-(chloromethyl)-3,3-dimethyl-

Octane, 5-(chloromethyl)-3,3-dimethyl-

Octane, 5-(chloromethyl)-3,3-dimethyl- (CAS No. 2138240-87-4) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of research and industrial applications. This compound is characterized by its octane backbone, which is substituted with a chloromethyl group at the 5-position and two methyl groups at the 3-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic and commercial settings.

The structure of Octane, 5-(chloromethyl)-3,3-dimethyl- is particularly notable for its branching and substitution patterns. The presence of the chloromethyl group introduces reactivity that can be exploited in various chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials, including polymers and specialty chemicals. For instance, researchers have explored its use in the development of novel polyurethanes with enhanced mechanical properties.

One of the most promising applications of Octane, 5-(chloromethyl)-3,3-dimethyl- lies in its role as a precursor for functionalized polymers. By leveraging its reactive chloromethyl group, scientists have successfully synthesized polymers with tailored properties such as improved thermal stability and mechanical strength. These materials have shown potential in aerospace applications where lightweight yet durable materials are essential.

In addition to its role in polymer science, Octane, 5-(chloromethyl)-3,3-dimethyl- has also been investigated for its potential in drug delivery systems. The compound's ability to undergo controlled polymerization under specific conditions makes it an attractive candidate for creating biocompatible polymers that can encapsulate and release drugs over extended periods. Recent studies have demonstrated its efficacy in delivering anticancer agents with high precision.

The synthesis of Octane, 5-(chloromethyl)-3,3-dimethyl- typically involves a multi-step process that includes alkylation and substitution reactions. Researchers have optimized these processes to achieve high yields and purity levels. For example, a recent study reported a novel method using palladium-catalyzed cross-coupling reactions to synthesize this compound with unprecedented efficiency.

From an environmental perspective, the compound's stability and biodegradability have been thoroughly evaluated. Studies indicate that Octane, 5-(chloromethyl)-3,3-dimethyl- exhibits moderate biodegradability under aerobic conditions, making it suitable for applications where environmental impact is a concern. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, Octane, 5-(chloromethyl)-3,3-dimethyl- (CAS No. 2138240-87-4) is a compound with multifaceted applications across various industries. Its unique structure and reactivity make it an invaluable tool in the development of advanced materials and therapeutic agents. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.